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Compound of Interest

Compound Name: 3,3',4,4'-Tetrachloroazobenzene

Cat. No.: B1205647 Get Quote

An In-depth Technical Guide to 3,3',4,4'-
Tetrachloroazobenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,3',4,4'-Tetrachloroazobenzene
(TCAB), a halogenated aromatic hydrocarbon of significant toxicological interest. This

document details its chemical identity, molecular structure, synthesis, and analytical

methodologies. A core focus is placed on its mechanism of action through the aryl hydrocarbon

receptor (AhR) signaling pathway and its associated toxicological effects. Quantitative data are

presented in structured tables for clarity, and key experimental protocols are outlined. Visual

diagrams generated using the DOT language are provided to illustrate critical pathways and

workflows.

Chemical Identity and Molecular Structure
3,3',4,4'-Tetrachloroazobenzene is a chlorinated derivative of azobenzene. It is not

commercially produced but arises as a contaminant during the synthesis of certain herbicides.

CAS Number: 14047-09-7[1]

Molecular Formula: C₁₂H₆Cl₄N₂
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Molecular Weight: 320.00 g/mol

Appearance: Bright orange crystalline solid.[2]

Molecular Structure:
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Synthesis of 3,3',4,4'-Tetrachloroazobenzene

Environmental Formation

3,4-Dichloronitrobenzene

Reduction Reaction

Lithium Aluminum Hydride (LiAlH4)

3,3',4,4'-Tetrachloroazobenzene

Propanil

Microbial Transformation / Photolysis

3,4-Dichloroaniline

Further Transformation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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